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For Researchers, Scientists, and Drug Development Professionals

Abstract
Anacyclin is a naturally occurring N-alkylamide found predominantly in the roots of Anacyclus

pyrethrum. This technical guide provides a comprehensive overview of the chemical structure

of Anacyclin, its physicochemical properties, and its proposed mechanism of action. Detailed

experimental protocols for its isolation and characterization, where available in the public

domain, are presented. Furthermore, this guide summarizes quantitative data on its biological

activity and visualizes its chemical structure and proposed signaling pathway through the

Transient Receptor Potential Vanilloid 1 (TRPV1) channel.

Chemical Structure and Properties
Anacyclin is chemically known as (2E,4E)-N-(2-methylpropyl)tetradeca-2,4-dien-8,10-

diynamide. Its core structure consists of a fourteen-carbon fatty acid chain with two conjugated

double bonds and two conjugated triple bonds, attached to an isobutyl amide group.

Physicochemical Properties
The following table summarizes the key physicochemical properties of Anacyclin.
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Property Value Source

Molecular Formula C₁₈H₂₅NO PubChem CID: 5281131

Molecular Weight 271.42 g/mol PubChem CID: 5281131

IUPAC Name

(2E,4E)-N-(2-

methylpropyl)tetradeca-2,4-

dien-8,10-diynamide

PubChem CID: 5281131

CAS Number 94413-18-0 PubChem CID: 5281131

Canonical SMILES
CCCC#CC#CCCC=CC=CC(=

O)NCC(C)C
PubChem CID: 5281131

InChI Key
CAZNLADLZFVEBY-

SQIWNDBBSA-N
PubChem CID: 5281131

XLogP3 4.7 PubChem CID: 5281131

Hydrogen Bond Donor Count 1 PubChem CID: 5281131

Hydrogen Bond Acceptor

Count
2 PubChem CID: 5281131

Rotatable Bond Count 7 PubChem CID: 5281131

Stereochemistry
The chemical structure of Anacyclin possesses two double bonds at positions 2 and 4. The

stereochemistry of these double bonds is specified as (2E,4E), indicating a trans configuration

for both. This specific stereoisomer is the naturally occurring form.

Biological Activity and Signaling Pathway
Anacyclin belongs to the class of N-alkylamides, several of which are known to interact with

transient receptor potential (TRP) channels. Evidence suggests that Anacyclin and other

related N-alkylamides act as agonists of the Transient Receptor Potential Vanilloid 1 (TRPV1)

channel, a non-selective cation channel primarily expressed in sensory neurons.

Quantitative Biological Activity Data
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The following table summarizes the available quantitative data on the biological activity of

Anacyclin and related TRPV1 agonists.

Compound Target Assay Type
Activity
(EC₅₀/IC₅₀)

Cell
Line/System

Anacyclin TRPV1
Calcium Influx

Assay

Data not

available
-

Capsaicin TRPV1
Calcium Influx

Assay
~0.5 µM

HEK293 cells

expressing rat

TRPV1

Note: Specific quantitative data for Anacyclin's activity on TRPV1 is not readily available in the

public domain and requires further investigation.

Proposed Signaling Pathway
Activation of the TRPV1 channel by agonists like Anacyclin is believed to initiate a signaling

cascade that leads to the sensation of pungency and can modulate pain and inflammation.
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Caption: Proposed signaling pathway of Anacyclin via TRPV1 activation.

Experimental Protocols
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Detailed experimental protocols for the isolation and structural elucidation of Anacyclin are

crucial for its further study and development.

Isolation of Anacyclin from Anacyclus pyrethrum
A specific, detailed, step-by-step protocol for the original isolation of Anacyclin is not readily

available in modern literature. Historical methods likely involved solvent extraction and classical

chromatographic techniques. A generalized modern approach would be as follows:

Workflow for Isolation and Purification:
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Caption: Generalized workflow for the isolation of Anacyclin.

Methodology:
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Extraction: The dried and powdered roots of Anacyclus pyrethrum are subjected to extraction

with a suitable organic solvent, such as ethanol or n-hexane, using techniques like Soxhlet

extraction or maceration.

Concentration: The resulting extract is filtered and concentrated under reduced pressure to

yield a crude extract.

Chromatographic Separation: The crude extract is then subjected to column chromatography

over silica gel, eluting with a gradient of non-polar to polar solvents (e.g., hexane-ethyl

acetate).

Fraction Collection and Analysis: Fractions are collected and analyzed by thin-layer

chromatography (TLC) to identify those containing Anacyclin.

Purification: The fractions rich in Anacyclin are pooled and further purified by preparative

high-performance liquid chromatography (HPLC) to obtain the pure compound.

Structural Elucidation
The structure of Anacyclin is typically elucidated using a combination of spectroscopic

techniques.

Methodology:

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular weight and elemental composition of the molecule, confirming its

molecular formula. Fragmentation patterns observed in MS/MS spectra can provide

information about the structure of the fatty acid chain and the amide moiety.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information about the number and chemical environment of protons in

the molecule, including the characteristic signals for the olefinic protons of the conjugated

diene system, the protons adjacent to the triple bonds, and the protons of the isobutyl

group.
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¹³C NMR: Determines the number of carbon atoms and their hybridization states, showing

characteristic signals for the carbonyl carbon of the amide, the sp-hybridized carbons of

the alkynes, and the sp²-hybridized carbons of the alkenes.

2D NMR (COSY, HSQC, HMBC): These experiments are used to establish the

connectivity between protons and carbons, allowing for the complete assignment of the

chemical structure and confirmation of the bonding framework.

Infrared (IR) Spectroscopy: Provides information about the functional groups present, such

as the N-H and C=O stretching vibrations of the amide group and the C≡C stretching of the

alkyne.

Ultraviolet-Visible (UV-Vis) Spectroscopy: The extended conjugation of the diene and diyne

systems in Anacyclin results in characteristic UV absorption maxima, which can aid in its

identification.

Conclusion
This technical guide has provided a detailed overview of the chemical structure of Anacyclin, a

bioactive N-alkylamide from Anacyclus pyrethrum. Its well-defined structure, coupled with its

proposed activity as a TRPV1 agonist, makes it an interesting candidate for further research in

the fields of pharmacology and drug development. The provided information on its properties

and the methodologies for its study are intended to serve as a valuable resource for scientists

working on natural product chemistry and related disciplines. Further research is warranted to

fully elucidate its pharmacological profile and therapeutic potential.

To cite this document: BenchChem. [An In-Depth Technical Guide to the Chemical Structure
of Anacyclin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239620#exploring-the-chemical-structure-of-
anacyclin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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